Cas no 647853-25-6 (1H-Indazol-7-amine, 3-methyl-5-nitro-)

1H-Indazol-7-amine, 3-methyl-5-nitro- structure
647853-25-6 structure
Product Name:1H-Indazol-7-amine, 3-methyl-5-nitro-
CAS No:647853-25-6
MF:C8H8N4O2
MW:192.17472076416
CID:416229
PubChem ID:11435448
Update Time:2025-04-19

1H-Indazol-7-amine, 3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-7-amine, 3-methyl-5-nitro-
    • 3-METHYL-5-NITRO-1H-INDAZOL-7-AMINE
    • 3-methyl-5-nitro-2H-indazol-7-amine
    • 1H-Indazol-7-amine,3-methyl-5-nitro
    • AKOS006286016
    • 647853-25-6
    • DTXSID30465744
    • AB44388
    • Inchi: 1S/C8H8N4O2/c1-4-6-2-5(12(13)14)3-7(9)8(6)11-10-4/h2-3H,9H2,1H3,(H,10,11)
    • InChI Key: LQFKGBKRZQEICA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C2C(C=1)=C(C)NN=2)N)=O

Computed Properties

  • Exact Mass: 192.06500
  • Monoisotopic Mass: 192.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.52000
  • LogP: 2.46610
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